5-Bromo-3-fluoro-2-iodopyridine
Overview
Description
5-Bromo-3-fluoro-2-iodopyridine is a chemical compound with the molecular formula C5H2BrFIN . It has an average mass of 301.883 Da and a monoisotopic mass of 300.839905 Da .
Molecular Structure Analysis
The molecular structure of 5-Bromo-3-fluoro-2-iodopyridine consists of a pyridine ring substituted with bromine, fluorine, and iodine atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-3-fluoro-2-iodopyridine include a molecular weight of 301.88 . Other properties such as boiling point, melting point, and flash point are not available .Scientific Research Applications
Synthesis of Pyridyl Magnesium Chlorides
5-Bromo-3-fluoro-2-iodopyridine: is used in the synthesis of 5-bromopyridyl-2-magnesium chloride . This compound serves as a key intermediate for further organic transformations, particularly in the preparation of more complex pyridine derivatives .
Preparation of Pyridylzinc Iodides
The compound can react with active zinc in tetrahydrofuran to form 5-bromo-2-pyridylzinc iodide . This reagent is valuable in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds in medicinal chemistry .
Halogen-Rich Pyridine Synthesis
5-Bromo-3-fluoro-2-iodopyridine: acts as a halogen-rich intermediate for synthesizing multi-substituted pyridines. These halogenated pyridines are potential building blocks in drug discovery and development due to their structural diversity .
Fluorinated Pyridines for Agrochemicals
The fluorination of pyridines, including derivatives like 5-Bromo-3-fluoro-2-iodopyridine , is crucial for the synthesis of certain herbicides and insecticides. The introduction of fluorine atoms can significantly alter the biological activity of these compounds .
Safety and Hazards
Mechanism of Action
Target of Action
5-Bromo-3-fluoro-2-iodopyridine is a unique organic intermediate It’s known that halogenated pyridines, such as this compound, are often used in the synthesis of various biologically active compounds .
Mode of Action
It’s known that halogenated pyridines can interact with their targets through halogen bonding, hydrogen bonding, and other intermolecular interactions . These interactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
Halogenated pyridines are often involved in various biochemical reactions, including substitution reactions and cyclization .
Result of Action
It’s known that halogenated pyridines can have various biological effects depending on their specific targets and the nature of their interactions .
Action Environment
The action, efficacy, and stability of 5-Bromo-3-fluoro-2-iodopyridine can be influenced by various environmental factors. For instance, the compound should be stored in a dark place under an inert atmosphere at 2-8°C to maintain its stability .
properties
IUPAC Name |
5-bromo-3-fluoro-2-iodopyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrFIN/c6-3-1-4(7)5(8)9-2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKQFFYXJLITMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrFIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-fluoro-2-iodopyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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